4-[1-(cyclopropylmethyl)-1H-imidazol-2-yl]-1-[3-(3-thienyl)propanoyl]piperidine

• IUPAC Name: 1-[4-[1-(cyclopropylmethyl)imidazol-2-yl]piperidin-1-yl]-3-thiophen-3-ylpropan-1-one
• InChI: InChI=1S/C19H25N3OS/c23-18(4-3-16-7-12-24-14-16)21-9-5-17(6-10-21)19-20-8-11-22(19)13-15-1-2-15/h7-8,11-12,14-15,17H,1-6,9-10,13H2
• InChI Key: RJVGGSKGKFYCKF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN2C=CN=C2C3CCN(CC3)C(=O)CCC4=CSC=C4
• Molecular Formula: C19H25N3OS
• Molecular Weight: 343.5 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step processes, utilizing various chemical reactions to construct complex molecules from simpler precursors. For example, the synthesis of novel bioactive heterocycles, which share structural similarities with the target compound, typically involves condensation reactions, and the utilization of specific catalysts and solvents to achieve the desired molecular architecture (Thimmegowda et al., 2009).

Molecular Structure Analysis

Crystal structure studies provide insights into the molecular conformation, intermolecular interactions, and overall geometric parameters of similar compounds. For instance, research on related heterocyclic compounds has revealed specific crystalline forms and highlighted the importance of intermolecular hydrogen bonding in determining the structure (Thimmegowda et al., 2009).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include cyclocondensations, nitration, bromination, and reactions with various nucleophiles to explore the reactivity and functional group transformations (Kutrov et al., 2008). These reactions are crucial for modifying the chemical structure and introducing functional groups that impart desired properties to the molecule.

Physical Properties Analysis

The physical properties, such as solubility, melting points, and crystalline form, are determined by the molecular structure and contribute to the compound's chemical behavior. While specific data on the target compound may not be available, related studies suggest that the physical properties are crucial for understanding the compound's stability, form, and potential applications (Kutrov et al., 2008).

Chemical Properties Analysis

The chemical properties, including reactivity with other chemical entities, stability under various conditions, and the potential for undergoing specific chemical transformations, are fundamental aspects of research. Studies on similar compounds have explored their reactivity patterns, providing insights into how structural features influence chemical behavior (Kutrov et al., 2008).